Cas no 1361580-89-3 (4-(Perchlorophenyl)pyridine-2-acetonitrile)

• Product Name: 4-(Perchlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361580-89-3
• MF: C₁₃H₅Cl₅N₂
• MW: 366.457197904587
• CID: 4968862
• Update Time: 2025-10-30

4-(Perchlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Perchlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H5Cl5N2/c14-9-8(10(15)12(17)13(18)11(9)16)6-2-4-20-7(5-6)1-3-19/h2,4-5H,1H2
• InChI Key： PGAXHEVBPFXYJX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(CC#N)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 5.3
• Topological Polar Surface Area: 36.7

Additional information on 4-(Perchlorophenyl)pyridine-2-acetonitrile

4-(Perchlorophenyl)pyridine-2-acetonitrile (CAS No. 1361580-89-3): An Overview of Its Structure, Properties, and Potential Applications

4-(Perchlorophenyl)pyridine-2-acetonitrile (CAS No. 1361580-89-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its distinctive structure and potential applications. This compound, characterized by its perchlorophenyl and pyridine moieties, exhibits a range of interesting properties that make it a valuable subject of research.

The molecular structure of 4-(Perchlorophenyl)pyridine-2-acetonitrile consists of a pyridine ring substituted with a perchlorophenyl group at the 4-position and an acetonitrile group at the 2-position. The perchlorophenyl group, with its four chlorine atoms, imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity and stability. The acetonitrile group, on the other hand, provides a versatile functional handle for further chemical modifications.

In terms of physical properties, 4-(Perchlorophenyl)pyridine-2-acetonitrile is typically a solid at room temperature with a melting point ranging from 120 to 125°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile makes it suitable for various synthetic and analytical procedures. The compound's stability under standard laboratory conditions is generally good, although it should be stored in a dry and cool environment to prevent degradation.

The spectroscopic properties of 4-(Perchlorophenyl)pyridine-2-acetonitrile have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum reveals distinct signals for the aromatic protons of the pyridine ring and the perchlorophenyl group, while the MS spectrum shows characteristic fragmentation patterns that can be used for identification purposes. The IR spectrum exhibits strong absorption bands corresponding to the nitrile group and the aromatic C-H stretches.

In recent years, 4-(Perchlorophenyl)pyridine-2-acetonitrile has been explored for its potential applications in various fields. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anticancer activities. The electron-withdrawing nature of the perchlorophenyl group can enhance the biological activity of these derivatives by modulating their interactions with biological targets.

Beyond medicinal chemistry, 4-(Perchlorophenyl)pyridine-2-acetonitrile has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research has demonstrated that compounds with similar structures can exhibit high charge carrier mobilities and good photovoltaic performance, suggesting that 4-(Perchlorophenyl)pyridine-2-acetonitrile could be a valuable building block for designing new materials with enhanced electronic properties.

The environmental impact of 4-(Perchlorophenyl)pyridine-2-acetonitrile is another important consideration. While there is limited data available on its ecotoxicological effects, it is generally recommended to handle this compound with care to minimize any potential environmental exposure. Proper waste disposal methods should be followed to ensure that any unused material is disposed of safely and responsibly.

In conclusion, 4-(Perchlorophenyl)pyridine-2-acetonitrile (CAS No. 1361580-89-3) is a versatile compound with a unique molecular structure that offers a range of interesting properties and potential applications. Its use as an intermediate in medicinal chemistry and its potential in materials science highlight its significance in both academic research and industrial settings. As research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in various scientific disciplines.